(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid

• IUPAC Name: (E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C15H10ClFO2/c16-12-5-1-10(2-6-12)9-14(15(18)19)11-3-7-13(17)8-4-11/h1-9H,(H,18,19)/b14-9+
• InChI Key: CDSOETPFPCFBHL-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C2=CC=C(C=C2)F)C(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C(\C2=CC=C(C=C2)F)/C(=O)O)Cl
• Molecular Formula: C15H10ClFO2
• Molecular Weight: 276.69 g/mol

Description

(E)-3-(4-chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid, commonly abbreviated as (E)-3-(4-Cl-PFP) is a synthetic organic compound that is used in a variety of scientific research applications. It is a member of the class of compounds known as prop-2-enoic acids, which are carboxylic acids with a double bond between the second and third carbon atoms of their molecular structure. The molecular formula for (E)-3-(4-Cl-PFP) is C10H7ClF2O2.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

Research on the molecular structure and spectroscopic analysis of (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, a closely related compound, revealed its synthesis process and structural confirmation through IR, single crystal X-ray diffraction, and FT-IR spectrum analysis. The study further explored its vibrational wavenumbers, geometrical parameters, stability via hyper-conjugative interactions, and electron density transfer, highlighting its potential in nonlinear optics (NLO) due to significant hyperpolarizability values (Najiya et al., 2014).

Nonlinear Optical Properties

Another study focused on the linear, second, and third-order NLO properties of novel noncentrosymmetric chalcone derivatives, including (E)-3-(4-Chlorophenyl)-1-(2-furyl)prop-2-en-1-one. The research combined experimental techniques and quantum chemical calculations to explore their optoelectronic, charge transport properties, and potential use in semiconductor devices, demonstrating the compounds' suitability as electron transport materials and their NLO activities (Shkir et al., 2019).

Photoalignment of Liquid Crystals

A study on prop-2-enoates derivatives for photoalignment of nematic liquid crystals showed that derivatives with fluorinated and non-fluorinated phenols promote excellent photoalignment. The effectiveness varied with the molecular structure, indicating their potential application in liquid crystal displays (LCDs) (Hegde et al., 2013).

Molecular Conformational Analysis

Research on the conformational behavior and structural stability of related compounds used density functional theory to investigate their molecular structure, vibrational wavenumbers, and nonlinear optical properties. The study underscored the significance of hyperconjugative interactions and charge delocalization, proposing these compounds as attractive for NLO property studies (Mary et al., 2014).

Environmental Applications

A notable application in environmental science is the sonochemical degradation of aromatic organic pollutants. Ultrasound was used to mineralize various pollutants in aqueous suspensions, including 4-fluorophenol, demonstrating effective mineralization and presenting a potential method for environmental remediation (Goskonda et al., 2002).